Cas no 2172516-30-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}acetic acid
• CAS No: 2172516-30-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6294794
• PubChem ID: 165501781
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}acetic acid
• 2172516-30-0
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N,4-dimethylpentanamido}acetic acid
• EN300-1487770

• Inchi： 1S/C25H30N2O5/c1-16(2)12-17(24(30)27(3)14-23(28)29)13-26-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,12-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： LOBNODXEHJNJSI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}acetic acid

Introduction to Compound CAS No. 2172516-30-0: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}acetic Acid

The compound with CAS No. 2172516-30-0, known as 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}acetic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key protective group in peptide synthesis, and a dimethylaminopropyl group, which contributes to its unique chemical properties.

The structure of this compound is characterized by the presence of a fluoren-9-yl moiety, which is a tricyclic aromatic system that provides stability and rigidity to the molecule. The methoxycarbonyl group attached to the fluorenyl ring serves as an excellent protecting group for amino functionalities during peptide synthesis. This feature makes the compound highly valuable in solid-phase peptide synthesis (SPPS), where precise control over amino acid coupling and deprotection is essential.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of bioactive peptides, including those with potential applications in cancer therapy and infectious disease treatment. The N,4-dimethylpentanamido group within the molecule has been shown to enhance the stability and bioavailability of peptide drugs, making it a critical component in modern drug design.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. Its unique combination of hydrophobic and hydrophilic groups makes it an ideal candidate for the development of amphiphilic polymers, which have applications in drug delivery systems and nanotechnology. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create self-assembling nanostructures capable of encapsulating and delivering therapeutic agents with high precision.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the formation of the fluorenylmethoxycarbonyl group through Friedel-Crafts acylation and subsequent coupling reactions to introduce the dimethylaminopropyl functionality. Researchers have also explored alternative synthetic pathways to improve efficiency and reduce costs, including the use of microwave-assisted synthesis and continuous flow reactors.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Studies have shown that under specific microbial conditions, the fluorenylmethoxycarbonyl group can be effectively cleaved, leading to the breakdown of the molecule into less complex compounds. This knowledge is crucial for assessing the environmental impact of compounds like CAS No. 2172516-30-0 and developing strategies for their safe disposal.

In conclusion, CAS No. 2172516-30-0 represents a versatile and sophisticated molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in contemporary research efforts aimed at advancing healthcare and materials science.